Cas no 4785-67-5 (1,1-dioxo-1λ?-thiolane-3-carboxylic acid)

1,1-dioxo-1λ?-thiolane-3-carboxylic acid structure
4785-67-5 structure
Product name:1,1-dioxo-1λ?-thiolane-3-carboxylic acid
CAS No:4785-67-5
MF:C5H8O4S
MW:164.17962
MDL:MFCD06809748
CID:332019
PubChem ID:428044

1,1-dioxo-1λ?-thiolane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • Tetrahydrothiophene-3-carboxylic acid 1,1-dioxide
    • 1,1-Dioxo-tetrahydro-1lambda*6*-thiophene-3-carboxylic acid
    • 3-Thiophenecarboxylicacid, tetrahydro-, 1,1-dioxide
    • Azetidin-3-ylmethyl-methyl-carbamic acid tert-butyl ester
    • 1,1-dioxothiolane-3-carboxylic acid
    • tetrahydrothiophene-3-carboxylic acid 1,1-dioxide(SALTDATA: FREE)
    • 1,1-dioxo-1λ?-thiolane-3-carboxylic acid
    • DTXSID20330235
    • TETRAHYDROTHIOPHENE-3-CARBOXYLICACID1,1-DIOXIDE
    • ASRQWTBGINUTIX-UHFFFAOYSA-N
    • 4785-67-5
    • AKOS016039851
    • AS-871/43306536
    • 1,1-Dioxotetrahydrothiophene-3-carboxylic acid
    • BB 0262142
    • EN300-14437
    • Z104341242
    • MFCD06809748
    • HMS1698N05
    • F12823
    • CS-0060828
    • BS-13185
    • J-524882
    • 11-DIOXO-1LAMBDA6-THIOLANE-3-CARBOXYLIC ACID
    • AKOS000269844
    • SY023293
    • A872047
    • 1,1-Dioxo-tetrahydrothiophene-3-carboxylic acid
    • F3204-0008
    • 1,1-dioxo-1??-thiolane-3-carboxylic acid
    • 1,1-Dioxo-tetrahydro-thiophene-3-carboxylic acid
    • 1,1-dioxo-1lambda6-thiolane-3-carboxylic acid
    • SCHEMBL283932
    • STK787931
    • DB-353112
    • Tetrahydro-3-thiophenecarboxylic acid 1,1-dioxide
    • BBL012835
    • MDL： MFCD06809748
    • Inchi： InChI=1S/C5H8O4S/c6-5(7)4-1-2-10(8,9)3-4/h4H,1-3H2,(H,6,7)
    • InChI Key： ASRQWTBGINUTIX-UHFFFAOYSA-N
    • SMILES： C1CS(=O)(=O)CC1C(=O)O

Computed Properties

  • Exact Mass: 164.01400
  • Monoisotopic Mass: 164.01432991g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 235
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.7
  • Topological Polar Surface Area: 79.8Ų

Experimental Properties

  • Boiling Point: 465℃ at 760mmHg
  • PSA: 79.82000
  • LogP: 0.58650

1,1-dioxo-1λ?-thiolane-3-carboxylic acid Security Information

1,1-dioxo-1λ?-thiolane-3-carboxylic acid Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1,1-dioxo-1λ?-thiolane-3-carboxylic acid Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM199357-5g
Tetrahydrothiophene-3-carboxylic acid 1,1-dioxide
 4785-67-5 95%
5g
 $805 2022-09-29
Key Organics Ltd
BS-13185-1G
1,1-dioxo-1lambda6-thiolane-3-carboxylic acid
 4785-67-5 >95%
1g
 £192.00 2023-09-09
Enamine
EN300-14437-0.1g
1,1-dioxo-1lambda6-thiolane-3-carboxylic acid
 4785-67-5 95%
0.1g
 $90.0 2023-04-24
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1131468-1g
1,1-Dioxotetrahydrothiophene-3-carboxylic acid
 4785-67-5 97%
1g
 ￥3456.00 2024-05-12
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1131468-5g
1,1-Dioxotetrahydrothiophene-3-carboxylic acid
 4785-67-5 97%
5g
 ￥10860.00 2024-05-12
Key Organics Ltd
BS-13185-10G
1,1-dioxo-1lambda6-thiolane-3-carboxylic acid
 4785-67-5 >95%
10g
 £812.00 2023-09-09
TRC
T796613-250mg
Tetrahydrothiophene-3-carboxylic acid 1,1-dioxide
 4785-67-5
250mg
 $ 185.00 2022-06-02
Life Chemicals
F3204-0008-10g
1,1-dioxo-1lambda6-thiolane-3-carboxylic acid
 4785-67-5 95%
10g
 $1625.0 2023-09-06
Chemenu
CM199357-5g
Tetrahydrothiophene-3-carboxylic acid 1,1-dioxide
 4785-67-5 95%
5g
 $805 2021-08-05
Enamine
EN300-14437-0.5g
1,1-dioxo-1lambda6-thiolane-3-carboxylic acid
 4785-67-5 95%
0.5g
 $204.0 2023-04-24

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Amadis Chemical Company Limited
(CAS:4785-67-5)1,1-dioxo-1λ?-thiolane-3-carboxylic acid
A872047
Purity:99%
Quantity:5g
Price ($):837.0